p-Toluenesulfonic acid monohydrate
Cat. No. B043110
Key on ui cas rn:
6192-52-5
M. Wt: 190.22 g/mol
InChI Key: KJIFKLIQANRMOU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07560596B2
Procedure details
The general procedure described in Example 3 was used with 4-chlorobenzenesulfonic acid (192 mg, 1.00 mmol), methylboronic acid (90 mg, 1.50 mmol), Pd(OAc)2 (2.2 mg, 0.010 mmol, 1 mol %), sodium 2-dicyclohexylphosphino-2′,6′-dimethoxybiphenyl-3′-sulfonate (10.0 mg, 0.020 mmol, 2 mol %), K2CO3 (414 mg, 3.00 mmol), water (2.0 mL), 12 h, 100° C. The product was isolated as a white solid (207 mg, 99%). Mp=104° C. (lit.=106° C.). 1H NMR (400 MHz, d4-MeOH) δ: 7.71 (d, 2H, J=8.4 Hz), 7.24 (d, 2H, J=8.4 Hz), 5.08 (s, H2O), 2.37 (s, 3H)). 13C NMR (125 MHz, d4-MeOH) δ: 143.3, 142.0, 130.0, 127.1, 21.4.
Quantity
10 mg
Type
catalyst
Reaction Step One
Name
Yield
99%
Identifiers
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REACTION_CXSMILES
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Cl[C:2]1[CH:7]=[CH:6][C:5]([S:8]([OH:11])(=[O:10])=[O:9])=[CH:4][CH:3]=1.[CH3:12]B(O)O.C([O-])([O-])=O.[K+].[K+]>CC([O-])=O.CC([O-])=O.[Pd+2].C1(P(C2CCCCC2)C2C=CC=CC=2C2C(OC)=CC=C(S([O-])(=O)=O)C=2OC)CCCCC1.[Na+].O>[OH2:9].[C:2]1([CH3:12])[CH:7]=[CH:6][C:5]([S:8]([OH:11])(=[O:10])=[O:9])=[CH:4][CH:3]=1 |f:2.3.4,5.6.7,8.9,11.12|
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Inputs
Step One
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Name
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|
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Quantity
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192 mg
|
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Type
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reactant
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Smiles
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ClC1=CC=C(C=C1)S(=O)(=O)O
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Name
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|
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Quantity
|
90 mg
|
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Type
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reactant
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Smiles
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CB(O)O
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Name
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|
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Quantity
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414 mg
|
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Type
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reactant
|
|
Smiles
|
C(=O)([O-])[O-].[K+].[K+]
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Name
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Quantity
|
2.2 mg
|
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Type
|
catalyst
|
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Smiles
|
CC(=O)[O-].CC(=O)[O-].[Pd+2]
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Name
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|
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Quantity
|
10 mg
|
|
Type
|
catalyst
|
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Smiles
|
C1(CCCCC1)P(C1=C(C=CC=C1)C1=C(C(=CC=C1OC)S(=O)(=O)[O-])OC)C1CCCCC1.[Na+]
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Name
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Quantity
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2 mL
|
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Type
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solvent
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Smiles
|
O
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Conditions
Other
|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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|
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Type
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product
|
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Smiles
|
O.C1(=CC=C(C=C1)S(=O)(=O)O)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 207 mg | |
| YIELD: PERCENTYIELD | 99% | |
| YIELD: CALCULATEDPERCENTYIELD | 217.6% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
